Cas no 1805053-07-9 (Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805053-07-9
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4865322
• Update Time: 2025-08-05

Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)6-4(3-13)2-5(8(11)12)14-7(6)10/h2,8H,1H3
• InChI Key： KJTDZQIDZBMTJT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C(C#N)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate, also known by its CAS number 1805053-07-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, cyano, difluoromethyl, and methyl ester groups. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound in research and industrial applications.

The synthesis of Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate involves a series of multi-step reactions, often utilizing advanced catalytic techniques and precise control over reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, leveraging novel catalysts such as palladium complexes and transition metal catalysts. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its potential applications in drug discovery and agrochemicals.

One of the most notable features of this compound is its high thermal stability, which makes it suitable for high-temperature applications. Research conducted in 2023 has demonstrated its exceptional stability under harsh conditions, surpassing that of similar compounds in its class. This property has been leveraged in the development of advanced materials for use in aerospace and high-performance electronics.

In terms of chemical reactivity, Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate exhibits unique behavior due to the electron-withdrawing effects of its substituents. The cyano group, in particular, significantly influences the compound's electronic structure, making it a promising candidate for use in electrochemical applications. Recent studies have explored its potential as an electrode material in lithium-ion batteries, where it has shown improved energy storage capabilities compared to conventional materials.

The compound's solubility properties are another area of interest. Its ability to dissolve in a wide range of solvents has made it a versatile reagent in organic synthesis. Researchers have utilized this property to develop novel synthetic pathways for complex molecules, including bioactive compounds with potential therapeutic applications.

From an environmental perspective, the biodegradability and toxicity of Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate have been extensively studied. Recent findings indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, which is a critical factor for its use in agricultural and industrial settings. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, Methyl 2-chloro-4-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No: 1805053-07-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure, combined with advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new properties and uses, this compound is poised to make significant contributions to the fields of chemistry and materials science.